Cas no 2228195-75-1 (1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228195-75-1
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6079464
• PubChem ID: 165782715
• Update Time: 2025-08-05

1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol
• 2228195-75-1
• [1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropyl]methanol
• EN300-1908122

• Inchi： 1S/C11H14BrNO/c1-10(2)6-11(10,7-14)9-4-3-8(12)5-13-9/h3-5,14H,6-7H2,1-2H3
• InChI Key： UNPRBUMYNWZMQK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(5-Bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228195-75-1)

1-(5-Bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228195-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of cyclopropylmethanol derivatives, which are known for their versatile applications in drug discovery and material science. Its molecular structure combines a bromopyridine moiety with a dimethylcyclopropane ring, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for halogenated pyridine derivatives like 1-(5-Bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol has surged, driven by their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted cancer therapies. The bromine atom in the pyridine ring enhances the compound's reactivity, enabling further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The compound's cyclopropylmethanol segment contributes to its stereochemical complexity, which is critical for optimizing drug bioavailability and metabolic stability. This aligns with current trends in fragment-based drug design, where small, rigid scaffolds like cyclopropanes are used to improve binding affinity. Additionally, its lipophilic properties make it a candidate for blood-brain barrier penetration, a key focus area in neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 2228195-75-1 is often discussed in forums and publications related to green chemistry and atom economy. Innovations in catalytic bromination and cyclopropanation techniques have streamlined its production, reducing waste and energy consumption. These advancements resonate with the growing emphasis on sustainable chemical manufacturing, a priority for industries aiming to meet Environmental, Social, and Governance (ESG) standards.

Analytical characterization of 1-(5-Bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol typically involves NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These techniques confirm its purity and stereochemistry, which are essential for regulatory compliance in pharmaceutical applications. The compound's crystalline form is also of interest in solid-state chemistry, where researchers explore polymorphs to enhance solubility and dissolution rates.

Market analysts highlight the compound's relevance in patent landscapes, particularly for small-molecule therapeutics. Its structural motifs appear in several clinical-stage compounds, underscoring its commercial potential. As the pharmaceutical industry shifts toward personalized medicine, intermediates like CAS No. 2228195-75-1 are poised to play a pivotal role in designing next-generation precision drugs.

In conclusion, 1-(5-Bromopyridin-2-yl)-2,2-dimethylcyclopropylmethanol exemplifies the intersection of medicinal chemistry and materials science. Its multifaceted applications—from drug development to catalysis research—make it a compound of enduring scientific and industrial value. Future studies may explore its utility in bioconjugation or as a building block for metal-organic frameworks (MOFs), further expanding its impact across disciplines.